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Compound of Interest

Compound Name: Karacoline

Cat. No.: B10774963 Get Quote

An in-depth analysis of Karacoline reveals its role as a promising compound for researchers in

the fields of osteoarthritis, rheumatology, and regenerative medicine. Derived from the plant

Aconitum kusnezoffii Reichb, Karacoline is a diterpenoid alkaloid that has been identified as a

modulator of extracellular matrix components, specifically collagen II and aggrecan.[1][2] This

document provides detailed application notes and protocols for researchers, scientists, and

drug development professionals interested in utilizing Karacoline to study its effects on these

crucial cartilage components.

Application Notes
Product Name: Karacoline

Chemical Name: Karacoline (C₂₂H₃₅NO₄)

CAS Number: 39089-30-0

Molecular Weight: 377.5 g/mol [2]

Description: Karacoline is a natural compound that has been shown to increase the

expression of both collagen II and aggrecan in rat nucleus pulposus cells.[1] Its mechanism of

action involves the inhibition of the NF-κB signaling pathway, which is a key regulator of

inflammation and catabolic processes in chondrocytes and other cell types.[1][3] By

suppressing this pathway, Karacoline reduces the expression of matrix metalloproteinases

(MMPs), such as MMP-14, which are enzymes responsible for the degradation of the
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extracellular matrix.[1][4] This makes Karacoline a valuable tool for in vitro studies aimed at

understanding cartilage protection and regeneration.

Applications:

Investigation of potential therapeutic agents for intervertebral disc degeneration and

osteoarthritis.[1][3]

In vitro studies of the NF-κB signaling pathway in cartilage-producing cells.[1]

Analysis of the anabolic and anti-catabolic effects of compounds on extracellular matrix

synthesis.

Storage and Handling: For research use only. Not for human or veterinary use.[2] Store at

-20°C. Avoid repeated freeze-thaw cycles. Refer to the Material Safety Data Sheet (MSDS) for

detailed handling and safety information.

Data Summary
The following table summarizes the quantitative effects of Karacoline on gene expression in

TNF-α-stimulated rat nucleus pulposus cells, as documented in published research.[3] The

data demonstrates Karacoline's ability to counteract the negative effects of TNF-α on key

extracellular matrix genes.
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Target Gene Treatment Group
Fold Change in Gene
Expression (Relative to
Control)

Collagen II TNF-α (100 ng/mL) Down-regulated

TNF-α + Karacoline (1.25 µM) Up-regulated (P < 0.05)

TNF-α + Karacoline (12.88

µM)
Up-regulated (P < 0.05)

Aggrecan TNF-α (100 ng/mL) Down-regulated

TNF-α + Karacoline (1.25 µM) Up-regulated (P < 0.05)

TNF-α + Karacoline (12.88

µM)
No significant change

MMP-14 TNF-α (100 ng/mL) Up-regulated

TNF-α + Karacoline (1.25 µM) Down-regulated (P < 0.05)

TNF-α + Karacoline (12.88

µM)
Down-regulated (P < 0.05)

Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and the experimental procedure, the following

diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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